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Compound of Interest

Compound Name: C25H19CI2N305

Cat. No.: B12628054

These application notes provide detailed methodologies for the quantitative analysis of
Quizartinib in biological matrices, primarily plasma. The protocols are intended for researchers,
scientists, and professionals involved in drug development and pharmacokinetic studies.

Quizartinib is a potent and selective inhibitor of the FMS-like tyrosine kinase 3 (FLT3) receptor,
a gene that is frequently mutated in Acute Myeloid Leukemia (AML).[1][2] Accurate and precise
guantification of Quizartinib is crucial for pharmacokinetic assessments, therapeutic drug
monitoring, and establishing exposure-response relationships.[3][4] The primary analytical
method for Quizartinib quantification is Liquid Chromatography coupled with tandem Mass
Spectrometry (LC-MS/MS), which offers high sensitivity and specificity.[3]

Quantitative Data Summary

The following tables summarize the key parameters from validated LC-MS/MS methods for the
quantification of Quizartinib.

Table 1: LC-MS/MS Method Parameters for Quizartinib Quantification
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Parameter Method 1 Method 2 Method 3
Chromatography UPLC-MS/MSJ2][5] LC-MS/MSJ1] LC-MS/MSJ[4][6]
Column Not Specified BEH™ C18[1] Not Specified
Water:Acetonitrile
) (70:30, v/v) with 0.1% N N
Mobile Phase ] ] Not Specified Not Specified
acetic acid and 10 mM
ammonium acetate[5]
Internal Standard (1S) [2H4]-Quizartinib[5] Ibrutinib[1] Not Specified

Detection Mode

Multiple Reaction

Multiple Reaction

Tandem Mass

Monitoring (MRM)[5] Monitoring (MRM)[1] Spectrometry
o Positive lon Positive lon »
lonization Mode Not Specified
Electrospray (ESI+)[1]  Electrospray (ESI+)[1]
MRM Transition N m/z 561.129 - B
o Not Specified Not Specified
(Quizartinib) 114.09[1][7]
» » m/z 441.16 - 84.03 »
MRM Transition (IS) Not Specified Not Specified

(Ibrutinib)[1][7]

Table 2: Summary of Method Validation Parameters
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Parameter Method 1 Method 2 Method 3 Method 4
. Human Human Human
Matrix Rat Plasma[1]
Plasma[2][5] Plasma[6] Plasma[6]
) 6 - 200 ng/mL[2] 2-1000 2 -2000 0.5 -500
Linear Range
[5] ng/mL[1][7] ng/mL[4][6] ng/mL[6]
Correlation
o > 0.998[1] > 0.998[1] Not Specified Not Specified
Coefficient (r)
- <2.5% (vs. < <1.7% (vs. <
Accuracy 88 - 97%][2][5] Not Specified

3.3%)

6.0%)

Precision (Intra-

day)

3-11% (RSD)[2]
[5]

< 13.07%[1]

< 5.0%

< 5.3%

Precision (Inter-

day)

3-11% (RSD)[2]
[5]

< 13.17%][1]

Not Specified

Not Specified

Lower Limit of

Quantification 6 ng/mL[2][5] 2 ng/mL[1] 2 ng/mL[4][6] 0.5 ng/mL[8]

(LLOQ)

Extraction N N u
Not Specified 90.3 - 106.5%][7] Not Specified Not Specified

Recovery

Experimental Protocols

Protocol 1: Sample Preparation using Liquid-Liquid
Extraction (LLE)

This protocol describes a general method for extracting Quizartinib from plasma samples.

Materials:

e Plasma samples (stored at -80°C)

e Internal Standard (IS) working solution (e.g., [2H4]-Quizartinib or Ibrutinib)[1][5]
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o Extraction solvent: Dichloromethane or a mixture of ethyl acetate and tert-butyl methyl ether
(2:1, viv)[5]

e Microcentrifuge tubes

o Vortex mixer

e Centrifuge

e Solvent evaporator (e.g., nitrogen evaporator or vacuum concentrator)
e Reconstitution solution (e.g., mobile phase)[5]

Procedure:

e Thaw plasma samples to room temperature.

o Pipette 100 pL of plasma into a clean microcentrifuge tube.

e Add 30 pL of the IS working solution (e.g., 480 ng/mL) to each plasma sample, except for the
blank samples.[5]

» Vortex mix for 10 seconds.

e Add 500 pL of the extraction solvent to each tube.[5]

o Vortex mix vigorously for 1 minute.[5]

o Centrifuge at 10,000 x g for 5 minutes to separate the organic and aqueous layers.[5]
o Carefully transfer 400 pL of the upper organic layer to a new clean tube.[5]

» Evaporate the solvent to dryness under a stream of nitrogen or using a vacuum concentrator.

[5]
e Reconstitute the dried residue with 145 pL of the reconstitution solution (mobile phase).[5]

o Centrifuge the reconstituted samples to pellet any insoluble material.
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o Transfer the clear supernatant to an autosampler vial for UPLC-MS/MS analysis.

Protocol 2: UPLC-MS/MS Quantification of Quizartinib in
Plasma

This protocol outlines the conditions for the chromatographic separation and mass
spectrometric detection of Quizartinib.

Instrumentation:
o Ultra-Performance Liquid Chromatography (UPLC) system
o Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Chromatographic Conditions:

Column: Acquity UPLC BEH C18, 1.7 um, 2.1 x 50 mm (or equivalent)[1]

» Mobile Phase: A gradient of water with 0.1% acetic acid and 10 mM ammonium acetate
(Solvent A) and acetonitrile with 0.1% acetic acid (Solvent B).

¢ Flow Rate: 0.4 mL/min

« Injection Volume: 5 pL

e Column Temperature: 40°C

e Run Time: Approximately 3-5 minutes

Mass Spectrometric Conditions:

« lonization Mode: Positive Electrospray lonization (ESI+)[1]

¢ Detection Mode: Multiple Reaction Monitoring (MRM)[1]

e MRM Transitions:

o Quizartinib: 561.129 - 114.09[1][7]
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o Ibrutinib (IS): 441.16 — 84.03[1][7]

o Collision Gas: Argon

o Optimize other parameters such as capillary voltage, cone voltage, and collision energy for
maximum signal intensity.

Data Analysis:

Integrate the peak areas for Quizartinib and the Internal Standard.
o Calculate the peak area ratio of Quizartinib to the IS.

o Construct a calibration curve by plotting the peak area ratio against the concentration of the
calibration standards.

o Determine the concentration of Quizartinib in the unknown samples by interpolating their
peak area ratios from the calibration curve.

Visualizations
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Caption: Experimental workflow for Quizartinib quantification.
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Caption: Inhibition of the FLT3 signaling pathway by Quizartinib.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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